Cas no 4651-72-3 ((2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone)

• Product Name: (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone
• CAS No: 4651-72-3
• MF: C₁₅H₁₅NOS
• MW: 257.350702524185
• MDL: MFCD00450864
• CID: 843559
• PubChem ID: 686161
• Update Time: 2025-05-18

(2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHEN-3-YL)-PHENYL-METHANONE
• (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(phenyl)methanone
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-phenylmethanone
• (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(phenyl)methanone
• 3-benzoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(phenyl)methanone
• 2-Amino-3-benzoyl-4,5,6,7-tetrahydr
• 2-amino-3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophene
• 2-Amino-3-benzoyl-4,5,6,7-tetrahydro-benzo< b> thiophen
• AC1LEH98
• AC1Q50OF
• Enamine_005544
• Oprea1_559936
• Oprea1_706278
• SureCN1637546
• HMS1409L22
• J-500620
• BBL007819
• DTXSID80350691
• SR-01000528070
• CHEMBL291746
• VS-01720
• CBDivE_004299
• ALBB-026186
• (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-phenylmethanone
• Z56921802
• WL-189258
• MLS000552869
• 2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl phenylketone; 2-Amino-3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophene; 2-Amino-3-benzoyl-4,5-tetramethylenethiophene; 3-Benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-amine;
• Methanone, (2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)phenyl-
• QJCQJXOEXKINTC-UHFFFAOYSA-N
• HMS2428G12
• SMR000177105
• CS-0307683
• SR-01000528070-1
• STK279898
• 4651-72-3
• AKOS000591214
• AO-095/40000941
• MFCD00450864
• G76145
• SCHEMBL1637546
• EN300-04846
• (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone

• MDL： MFCD00450864
• Inchi： 1S/C15H15NOS/c16-15-13(11-8-4-5-9-12(11)18-15)14(17)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,16H2
• InChI Key： QJCQJXOEXKINTC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=CC=2)=O)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 257.08755
• Monoisotopic Mass: 257.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 500.3±50.0 °C at 760 mmHg
• Flash Point: 256.4±30.1 °C
• PSA: 43.09
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone

Compound CAS No. 4651-72-3: (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone

The compound with CAS No. 4651-72-3, commonly referred to as (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzobthiophene derivatives, which are known for their unique electronic properties and potential applications in drug design. Recent studies have highlighted its promising role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The molecular structure of (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone is characterized by a fused bicyclic system consisting of a benzene ring and a thieno[3,4-b]pyrrole moiety. The presence of an amino group at position 2 and a phenylmethanone substituent at position 3 introduces significant steric and electronic effects, which are crucial for its biological activity. Researchers have employed advanced computational methods to elucidate the compound's electronic distribution and conformational flexibility, providing valuable insights into its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone through a variety of routes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the key aromatic bonds. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production. Additionally, green chemistry principles have been incorporated into these synthetic protocols to minimize environmental impact.

From a pharmacological perspective, (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone has demonstrated remarkable bioactivity in preclinical studies. It has been shown to exhibit potent anti-proliferative effects against various cancer cell lines by modulating key signaling pathways such as MAPK and PI3K/AKT. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. Recent research has also explored its role as a modulator of neuroprotective pathways in models of Alzheimer's disease.

The application of (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as an active layer material in organic photovoltaic cells due to its high charge carrier mobility and absorption characteristics.

In conclusion, (2-Amino-4,5,6,7-tetrahydrobenzobthiophen-3-yl)(phenyl)methanone (CAS No. 4651-72-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its structural complexity and functional groups provide a foundation for innovative research directions. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and advanced materials science.